2-[3-[2-(Trifluoromethyl)pyridin-4-yl]oxyazetidin-1-yl]-[1,3]thiazolo[4,5-c]pyridine

• IUPAC Name: 2-[3-[2-(trifluoromethyl)pyridin-4-yl]oxyazetidin-1-yl]-[1,3]thiazolo[4,5-c]pyridine
• InChI: InChI=1S/C15H11F3N4OS/c16-15(17,18)13-5-9(1-4-20-13)23-10-7-22(8-10)14-21-11-6-19-3-2-12(11)24-14/h1-6,10H,7-8H2
• InChI Key: OOVGLJBVAGXSQS-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC3=C(S2)C=CN=C3)OC4=CC(=NC=C4)C(F)(F)F
• Molecular Formula: C15H11F3N4OS
• Molecular Weight: 352.3 g/mol

Description

The compound “2-[3-[2-(Trifluoromethyl)pyridin-4-yl]oxyazetidin-1-yl]-[1,3]thiazolo[4,5-c]pyridine” is a derivative of Trifluoromethylpyridine (TFMP). TFMP and its intermediates are important ingredients for the development of agrochemical and pharmaceutical compounds. TFMP contains three fluorine atoms, a methyl group, and a ring-shaped carbon-containing structure known as pyridine.

Synthesis Analysis

The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of TFMP derivatives is characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Chemical Reactions Analysis

The chemical reactions involving TFMP derivatives are diverse and depend on the specific derivative and its intended application. For example, 2-Fluoro-4-(trifluoromethyl)pyridine acts as a reactant in the preparation of aminopyridines through amination reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of TFMP derivatives are influenced by the presence of a fluorine atom and a pyridine in their structure. These elements are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. It is expected that many novel applications of TFMP will be discovered in the future. The development of organic compounds containing fluorine, such as TFMP derivatives, is becoming an increasingly important research topic.